Cas no 1175758-92-5 (3-bromo-4-methyl-N-(thiophen-2-yl)methylaniline)

• Product Name: 3-bromo-4-methyl-N-(thiophen-2-yl)methylaniline
• CAS No: 1175758-92-5
• MF: C₁₂H₁₂BrNS
• MW: 282.199380874634
• CID: 5215768
• PubChem ID: 39381918
• Update Time: 2025-05-19

3-bromo-4-methyl-N-(thiophen-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, N-(3-bromo-4-methylphenyl)-
• 3-Bromo-4-methyl-N-(thiophen-2-ylmethyl)aniline
• 3-bromo-4-methyl-N-(thiophen-2-yl)methylaniline

• Inchi： 1S/C12H12BrNS/c1-9-4-5-10(7-12(9)13)14-8-11-3-2-6-15-11/h2-7,14H,8H2,1H3
• InChI Key： YKAGTZHFLARJNY-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=C(C)C(Br)=C2)SC=CC=1

Additional information on 3-bromo-4-methyl-N-(thiophen-2-yl)methylaniline

Comprehensive Overview of 3-bromo-4-methyl-N-(thiophen-2-yl)methylaniline (CAS No. 1175758-92-5)

3-bromo-4-methyl-N-(thiophen-2-yl)methylaniline (CAS No. 1175758-92-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique molecular structure combining a brominated aromatic ring with a thiophene moiety, serves as a key intermediate in the synthesis of advanced materials and bioactive molecules. Researchers and industry professionals frequently search for terms like "3-bromo-4-methyl-N-(thiophen-2-yl)methylaniline synthesis", "CAS 1175758-92-5 applications", and "thiophene derivatives in drug discovery", reflecting its relevance in cutting-edge scientific applications.

The compound's structural features, including the bromo and methyl substituents on the aromatic ring, contribute to its reactivity and versatility in organic transformations. Recent studies highlight its potential in designing heterocyclic compounds, which are pivotal in developing new pharmaceutical agents and electronic materials. With the growing interest in sustainable chemistry, researchers are also exploring eco-friendly synthesis routes for 3-bromo-4-methyl-N-(thiophen-2-yl)methylaniline, aligning with global trends toward greener methodologies.

In the context of drug discovery, this compound's thiophene moiety is particularly noteworthy. Thiophene-based scaffolds are widely investigated for their bioactive properties, including antimicrobial and anti-inflammatory effects. Searches for "thiophene aniline derivatives" and "brominated aromatic amines in medicine" underscore the compound's significance in medicinal chemistry. Additionally, its role in material science, especially in organic semiconductors and conductive polymers, has been a hot topic in academic and industrial forums.

From a technical perspective, 3-bromo-4-methyl-N-(thiophen-2-yl)methylaniline exhibits notable stability under standard conditions, making it suitable for various experimental protocols. Its CAS No. 1175758-92-5 is often referenced in patent literature and chemical databases, emphasizing its proprietary value. Queries such as "CAS 1175758-92-5 safety data" and "handling brominated anilines" reflect the practical considerations for researchers working with this compound.

The compound's synthesis typically involves multi-step organic reactions, including alkylation and bromination processes. Optimizing these procedures for higher yields and purity is a common focus in synthetic chemistry. Recent advancements in catalytic methods and flow chemistry have further enhanced its accessibility, addressing the demand for scalable and cost-effective production.

In summary, 3-bromo-4-methyl-N-(thiophen-2-yl)methylaniline (CAS No. 1175758-92-5) stands at the intersection of pharmaceutical innovation and advanced material development. Its structural complexity and functional diversity make it a valuable asset for researchers tackling challenges in drug design, organic electronics, and green chemistry. As interest in tailored heterocycles continues to rise, this compound is poised to remain a focal point in scientific exploration and industrial applications.